4-oxo-2-(3-propoxyphenyl)-4H-3,1-benzoxazin-6-yl acetate

• IUPAC Name: [4-oxo-2-(3-propoxyphenyl)-3,1-benzoxazin-6-yl] acetate
• InChI: InChI=1S/C19H17NO5/c1-3-9-23-14-6-4-5-13(10-14)18-20-17-8-7-15(24-12(2)21)11-16(17)19(22)25-18/h4-8,10-11H,3,9H2,1-2H3
• InChI Key: ANRUBTIEUBSXDF-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=CC(=C1)C2=NC3=C(C=C(C=C3)OC(=O)C)C(=O)O2
• Molecular Formula: C19H17NO5
• Molecular Weight: 339.3 g/mol

Description

4-oxo-2-(3-propoxyphenyl)-4H-3,1-benzoxazin-6-yl acetate, commonly known as PPOBA, is a synthetic compound that has been extensively studied for its potential applications in scientific research. PPOBA belongs to the class of benzoxazinone derivatives and has shown promising results in various studies related to its synthesis, mechanism of action, and biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of PPOBA is not fully understood. However, studies have shown that it may act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. PPOBA may also modulate the activity of various signaling pathways, including the MAPK/ERK and PI3K/Akt pathways.
Biochemical and Physiological Effects:
Studies have shown that PPOBA has various biochemical and physiological effects. It has been shown to reduce inflammation, oxidative stress, and cell death in various cell types. PPOBA has also been shown to inhibit the growth of cancer cells and induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of PPOBA is its potential use in various scientific research applications. It has shown promising results in various studies related to its anti-inflammatory, anti-cancer, and neuroprotective properties. However, one of the limitations of PPOBA is its relatively low solubility in water, which may limit its use in certain experiments.

Future Directions

There are various future directions for the study of PPOBA. One potential direction is the development of more efficient synthesis methods for PPOBA. Another potential direction is the study of PPOBA's potential use in the treatment of various diseases, including Alzheimer's disease and Parkinson's disease. Additionally, further studies are needed to fully understand the mechanism of action of PPOBA and its potential use in various scientific research applications.
In conclusion, PPOBA is a synthetic compound that has shown promising results in various studies related to its synthesis, mechanism of action, and biochemical and physiological effects. Its potential applications in scientific research make it a promising compound for further study.

Synthesis Methods

PPOBA can be synthesized using various methods, including the reaction of 2-amino-4,5-dimethoxybenzoic acid with 3-propoxyaniline in the presence of acetic anhydride and triethylamine. This reaction yields PPOBA as a yellow solid, which can be further purified using column chromatography.

Scientific Research Applications

PPOBA has been extensively studied for its potential applications in scientific research. It has been shown to have anti-inflammatory, anti-cancer, and neuroprotective properties. PPOBA has also been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.